Cas no 2649073-22-1 (3-(2-isocyanatoethyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(2-isocyanatoethyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 2649073-22-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 6450583
• PubChem ID: 165980593
• Update Time: 2025-08-05

3-(2-isocyanatoethyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-1H-pyrrolo2,3-bpyridine
• 2649073-22-1
• 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-b]pyridine
• EN300-1761794

• Inchi： 1S/C10H9N3O/c14-7-11-5-3-8-6-13-10-9(8)2-1-4-12-10/h1-2,4,6H,3,5H2,(H,12,13)
• InChI Key： SBCXMVQKVQQOCN-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(2-isocyanatoethyl)-1H-pyrrolo2,3-bpyridine

Introduction to 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] (CAS No: 2649073-22-1)

3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine], identified by the chemical identifier CAS No 2649073-22-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine], particularly the presence of an isocyanatoethyl group and a fused pyrrole-bipyridine system, make it a promising candidate for further exploration in various therapeutic contexts.

The isocyanatoethyl moiety in the molecular structure of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] introduces a high reactivity that can be exploited for the synthesis of more complex molecules. This reactivity has been leveraged in recent research to develop novel conjugates and derivatives with enhanced pharmacological properties. The pyrrole and bipyridine rings contribute to the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the potential of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in critical biological pathways. For instance, research has demonstrated its efficacy in modulating enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The compound's ability to engage with these targets suggests its utility as a lead compound for further medicinal chemistry optimization.

The fused pyrrole-bipyridine system is particularly noteworthy due to its structural complexity and versatility. This motif has been shown to enhance binding affinity and selectivity when interacting with biological targets, making it an attractive feature for drug design. In addition, the isocyanatoethyl group provides a handle for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. These features have positioned 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] as a key intermediate in the synthesis of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] has been optimized through various methodologies to ensure high yield and purity. Recent advancements in synthetic techniques have enabled the production of this compound in scalable quantities, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes has been crucial for advancing preclinical studies and moving towards clinical trials.

The biological activity of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] has been extensively evaluated in vitro and in vivo. Preclinical studies have revealed promising results regarding its potential therapeutic effects against a range of diseases. For example, investigations have shown that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. Additionally, its interaction with other biological targets suggests broader applications in treating inflammatory conditions and neurological disorders.

The structural features of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] have also been exploited to develop prodrugs that enhance bioavailability and target specificity. By leveraging the reactivity of the isocyanatoethyl group, researchers have designed prodrugs that release active species under physiological conditions. This approach has shown promise in improving drug delivery systems and enhancing therapeutic outcomes.

Future research directions for 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] include further exploration of its pharmacological profile and optimization of its chemical properties for clinical applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in guiding the design of novel derivatives with improved efficacy and safety profiles. Additionally, collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into tangible therapeutic solutions.

The versatility of 3-(2-isocyanatoethyl)-1H-pyrrolo[2,3-bpyridine] as a chemical scaffold underscores its importance in modern drug discovery. Its unique structural features and reactivity make it a valuable tool for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.